Methyl 2-[4-(dimethylamino)anilino]propanoate
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Overview
Description
MDMAP is a synthetic compound that belongs to the class of amphetamines. It was first synthesized in the 1960s and has since been studied for its potential use in scientific research. MDMAP is a derivative of methamphetamine and has been shown to have similar effects on the central nervous system. It has been found to be a potent stimulant and has been used in studies on the effects of amphetamines on the brain.
Scientific Research Applications
Green Chemistry Applications
A study highlighted the sequential coupling of the transesterification of cyclic carbonates with the selective N-methylation of anilines catalyzed by faujasites. This process yields N,N-dimethyl derivatives in high yields, demonstrating an efficient and selective method for N-methylation using dimethyl carbonate, derived from green sources like ethylene carbonate and methanol (Selva, Perosa, & Fabris, 2008).
Photophysics and Materials Science
Research on donor-acceptor substituted stilbenes, including compounds with dimethylamino groups, has shown that these materials exhibit significant red-shifted fluorescence spectra and high quantum yields when their double bond twist is blocked by a rigid bridge. This indicates their potential in applications requiring efficient fluorescence, such as in optical materials and sensors (Lapouyade et al., 1992).
Synthetic Chemistry
The synthesis and transformations of methyl 3-amino-4-carbomyl-2-cyano-2-butenoate, classified as a dimer of methyl cyanoacetate and cyanoacetamide, demonstrate the versatility of these compounds as synthons for the preparation of polyfunctional heterocyclic systems. This underscores the importance of methyl 2-[4-(dimethylamino)anilino]propanoate derivatives in synthesizing complex organic compounds (Junek, El Sarhan, & Sterk, 1988).
Nonlinear Optics
A novel hyperbranched polymer incorporating 4-(2-cyano-2-methoxy-carbonylvinyl)aniline as a nonlinear optical chromophore was synthesized, showcasing its potential for second-order nonlinear optical applications due to its good solubility in polar organic solvents and observable glass transition temperature (Zhang, Wada, & Sasabe, 1997).
Toxicology
Toxicity studies on a range of compounds, including dimethylamino derivatives, in fertilized zebrafish eggs indicate their potential environmental impact and necessitate careful consideration in their application to minimize ecological damage (Groth et al., 1993).
Mechanism of Action
Target of Action
Methyl 2-[4-(dimethylamino)anilino]propanoate is a complex organic compoundSimilar compounds have been found to interact with various biological targets, including enzymes, receptors, and proteins .
Mode of Action
It’s known that similar compounds can interact with their targets through various mechanisms, such as competitive inhibition, allosteric modulation, or covalent bonding .
Biochemical Pathways
Similar compounds have been found to affect various biochemical pathways, including signal transduction pathways, metabolic pathways, and cell cycle regulation .
Pharmacokinetics
Similar compounds are generally well-absorbed and distributed throughout the body, metabolized by various enzymes, and excreted via the kidneys .
Result of Action
Similar compounds have been found to exert various effects, including modulation of enzyme activity, alteration of cell signaling, and induction of cell death .
Action Environment
The action, efficacy, and stability of Methyl 2-[4-(dimethylamino)anilino]propanoate can be influenced by various environmental factors, including temperature, pH, and the presence of other compounds. Specific studies on the influence of these factors on methyl 2-[4-(dimethylamino)anilino]propanoate are lacking .
properties
IUPAC Name |
methyl 2-[4-(dimethylamino)anilino]propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-9(12(15)16-4)13-10-5-7-11(8-6-10)14(2)3/h5-9,13H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMMJTFGQCMGPEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)NC1=CC=C(C=C1)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-{[4-(dimethylamino)phenyl]amino}propanoate |
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